(3,5-dimethyl-1H-pyrazol-1-yl)[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanone
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Description
The compound "(3,5-dimethyl-1H-pyrazol-1-yl)[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanone" features a thiophene core substituted with a 4-methylphenyl group and a pyrrole ring, linked via a methanone group to a 3,5-dimethylpyrazole moiety.
Properties
IUPAC Name |
(3,5-dimethylpyrazol-1-yl)-[4-(4-methylphenyl)-3-pyrrol-1-ylthiophen-2-yl]methanone | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3OS/c1-14-6-8-17(9-7-14)18-13-26-20(19(18)23-10-4-5-11-23)21(25)24-16(3)12-15(2)22-24/h4-13H,1-3H3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WERNJUUODZGDEL-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=C2N3C=CC=C3)C(=O)N4C(=CC(=N4)C)C | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3OS | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (3,5-dimethyl-1H-pyrazol-1-yl)[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanone is a derivative of pyrazole, a heterocyclic compound known for its diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The structural formula of the compound can be represented as follows:
This compound features a pyrazole ring, which is linked to a thiophene and a pyrrole moiety. The presence of these functional groups contributes to its biological activity.
Anticancer Activity
Recent studies have demonstrated that derivatives of pyrazole exhibit significant anticancer properties. For instance, one study indicated that similar compounds could induce apoptosis in glioma cell lines. Specifically, a related compound showed an IC50 value of 5.13 µM against C6 cancer cells, outperforming the standard chemotherapy agent 5-FU (IC50 = 8.34 µM) . The mechanism involved cell cycle arrest and induction of apoptosis, highlighting the potential of pyrazole derivatives in cancer therapy.
Antioxidant and Anti-inflammatory Properties
Molecular docking studies have suggested that pyrazole derivatives possess excellent antioxidant and anti-inflammatory properties. These compounds can scavenge free radicals and inhibit inflammatory pathways, making them potential candidates for treating conditions associated with oxidative stress and inflammation .
Antimicrobial Activity
Pyrazole derivatives have also been investigated for their antimicrobial effects. Compounds in this class have shown activity against various pathogens, suggesting their utility in developing new antimicrobial agents .
The biological activities of pyrazole derivatives are often attributed to their ability to interact with specific biological targets:
- Inhibition of Enzymes : Pyrazole compounds can inhibit enzymes involved in cancer cell proliferation and inflammatory responses.
- Receptor Modulation : They may act as ligands for various receptors, influencing cellular signaling pathways.
Study 1: Cytotoxic Effects on Cancer Cells
In a study investigating new derivatives of pyrazole, one compound demonstrated significant cytotoxicity against C6 glioma cells. The study utilized flow cytometry to analyze the mechanism of action, confirming that the compound induced apoptosis through specific signaling pathways .
Study 2: Antioxidant Activity Assessment
Another research effort focused on evaluating the antioxidant capacity of pyrazole derivatives using DPPH radical scavenging assays. The results showed that several compounds exhibited strong antioxidant activity, supporting their potential use in preventing oxidative damage .
Data Table: Summary of Biological Activities
Comparison with Similar Compounds
a) [5-(3,5-Dimethyl-pyrazole-1-carbonyl)-3-methyl-4-phenylthieno[2,3-b]thiophene-2-yl]-(3,5-dimethyl-pyrazol-1-yl)-methanone (Compound 5c)
- Structure: Features a bis-pyrazole-methanone system attached to a thienothiophene core .
- Synthesis : Yield of 65% via condensation reactions, similar to methods for the target compound .
- Properties :
b) 2-[[1-[5-Methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazono]-2,3-dihydro-1,3,4-thiadiazole Derivatives (13a–13d)
- Structure : Incorporates pyrazole and thiadiazole rings instead of pyrrole and thiophene .
- Synthesis: Ethanol-triethylamine mediated reactions (6 h, room temperature) yield crystalline solids, contrasting with the target compound’s likely reflux conditions .
- Reactivity : Thiadiazole formation suggests greater electrophilicity compared to the target’s thiophene-pyrrole system .
c) 2-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-6-methyl-1,3-benzothiazole
Physicochemical Properties
Substituent Effects on Properties
- Steric Effects : 3,5-Dimethylpyrazole may hinder rotational freedom, reducing conformational flexibility relative to dihydro-pyrazoline derivatives .
- Hydrogen Bonding : Pyrrole N–H and pyrazole C–H groups could facilitate stronger intermolecular interactions than thiadiazole derivatives, influencing crystallinity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
